Cas no 1806938-71-5 (2-Chloro-3-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride)

• Product Name: 2-Chloro-3-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride
• CAS No: 1806938-71-5
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4868095
• Update Time: 2025-06-08

2-Chloro-3-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride

• Inchi： 1S/C8H5Cl2F2NO2/c1-15-8-4(6(10)14)2-3(7(11)12)5(9)13-8/h2,7H,1H3
• InChI Key： MUEPIGYZJIAVPY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(=O)Cl)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on 2-Chloro-3-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride

Introduction to 2-Chloro-3-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride (CAS No. 1806938-71-5) and Its Applications in Modern Chemical Biology

2-Chloro-3-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride, identified by the CAS number 1806938-71-5, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives class, which has garnered significant attention due to its broad spectrum of biological activities and synthetic utility. The structural features of this molecule, particularly the presence of a chloro group, a difluoromethyl substituent, and a methoxy group, contribute to its reactivity and make it a valuable building block for the development of novel bioactive molecules.

The chloro group at the 2-position enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are crucial for constructing more complex heterocyclic frameworks. Meanwhile, the difluoromethyl moiety at the 3-position is known for its ability to modulate metabolic stability and binding affinity in drug candidates. Additionally, the methoxy group at the 6-position introduces a degree of electronic delocalization, influencing both the electronic properties and solubility characteristics of derivatives derived from this compound.

In recent years, pyridine-based compounds have been extensively studied for their potential applications in medicinal chemistry. The structural motif of 2-Chloro-3-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride has been leveraged in the synthesis of various pharmacophores targeting different disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The difluoromethyl group, in particular, has been demonstrated to improve binding interactions with biological targets, leading to enhanced potency and selectivity.

One notable area where this compound has found utility is in the development of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways, and their dysregulation is often associated with various diseases. The ability to modulate PPIs with small molecules remains a significant challenge due to the lack of well-defined binding pockets. However, pyridine derivatives like 2-Chloro-3-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride offer a scaffold that can be readily functionalized to interact with specific residues in PPI interfaces. Recent studies have highlighted its role in generating inhibitors that disrupt aberrant signaling networks involved in inflammatory diseases and neurodegeneration.

The synthetic versatility of this compound also extends to its application in peptide coupling reactions. The presence of a carbonyl chloride functionality at the 5-position allows for efficient amide bond formation with nucleophiles such as amines and thiols. This property makes it an attractive reagent for constructing peptidomimetics, which are designed to mimic the bioactivity of natural peptides while possessing improved pharmacokinetic profiles. Such peptidomimetics have been explored as therapeutic agents against targets ranging from bacterial infections to metabolic disorders.

Advances in computational chemistry have further enhanced the utility of 2-Chloro-3-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride by enabling rapid virtual screening and design optimization. Molecular docking studies have been employed to identify potential bioactive analogs derived from this scaffold by predicting binding affinities and optimizing substituent patterns. These computational approaches have accelerated hit identification processes and reduced experimental costs associated with library synthesis.

The agrochemical sector has also benefited from the reactivity of this compound. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides due to their ability to interfere with essential biological processes in pests while maintaining low toxicity to non-target organisms. The structural features of 2-Chloro-3-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride, particularly its lipophilicity imparted by the difluoromethyl group, make it an effective precursor for developing next-generation crop protection agents that offer improved efficacy and environmental safety.

In conclusion, 2-Chloro-3-(difluoromethyl)-6-methoxypyridine-5-carbonyl chloride (CAS No. 1806938-71-5) represents a cornerstone intermediate in modern chemical biology research. Its unique structural attributes enable diverse applications across pharmaceuticals and agrochemicals, driven by ongoing advancements in synthetic methodologies and computational drug design. As our understanding of biological systems continues to evolve, compounds like this will remain indispensable tools for discovering novel therapeutics that address unmet medical needs.